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Compound of Interest

Compound Name: Arsenic pentoxide

Cat. No.: B151744

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of arsenic pentoxide
in water and the subsequent formation of arsenic acid. It includes quantitative data, detailed
experimental protocols, and a visual representation of the chemical transformation, designed
for a technical audience in research and development.

Physical and Chemical Properties of Arsenic
Pentoxide

Arsenic pentoxide (As20s) is a white, odorless, and hygroscopic solid.[1][2] It is the anhydride
of arsenic acid and is a potent oxidizing agent.[3][4] The compound is deliquescent, meaning it
readily absorbs moisture from the air to dissolve.[1][5] Upon heating, it decomposes at
approximately 315°C into arsenic trioxide and oxygen.[1][2]

Data Presentation: Key Properties
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Property Value References
Chemical Formula As20s [2]
Molar Mass 229.84 g/mol [1][6]

White amorphous, crystalline,
Appearance ] [1][5][6]
or lumpy solid/powder

Density 4.32 g/cm?3 [11121[3]
Melting Point 315 °C (decomposes) [1][2]
Water Solubility 65.8 g/100 mL at 20 °C [21[61[7]
Other Solubilities Soluble in alcohol [1]

Note: While some sources report significantly higher solubility values, 65.8 g/100 mL at 20°C is
the most consistently cited figure.[2][6][7]

Solubility and Hydration: Formation of Arsenic Acid

Arsenic pentoxide dissolves readily, though sometimes slowly, in water to form orthoarsenic
acid (HsAsOa4), commonly known as arsenic acid.[1][8][9] This reaction is a hydration process
where the arsenic pentoxide molecule reacts with water molecules. The solution in water is a
weak acid.[2][5]

The balanced chemical equation for this reaction is:
As20s5 + 3H20 - 2H3AsOa

Arsenic acid is a triprotic acid, meaning it can donate three protons in successive dissociation
steps in an aqueous solution.[9] The dissociation equilibria are characterized by the following

pKa values:
e pKai1=2.19
e pKaz = 6.94

e pKas = 11.5[9][10]
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The reaction between arsenic pentoxide and water can generate significant heat.[4]

Reactants
As20s 3H20
(Arsenic Pentoxide) (Water)
+ 3H20
Products

2H3AsO4

(Arsenic Acid)

Click to download full resolution via product page
Caption: Reaction of arsenic pentoxide with water to form arsenic acid.
Experimental Protocols
Protocol 3.1: Determination of Aqueous Solubility of Arsenic Pentoxide

While specific cited studies detailing the methodology for arsenic pentoxide were not
available, a standard protocol for determining the solubility of a highly soluble, acidic solid like
As20s would follow the principles of the equilibrium solubility method.

Objective: To determine the concentration of a saturated solution of arsenic pentoxide in
deionized water at a constant temperature (e.g., 20°C).

Materials:
o Arsenic Pentoxide (Asz0s), analytical grade
e Deionized water

o Constant temperature water bath or incubator
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« Stirrer/shaker

¢ Volumetric flasks and pipettes

« Filtration apparatus (e.g., 0.22 um syringe filter)
e Analytical balance

 Inductively Coupled Plasma Mass Spectrometry (ICP-MS) or Atomic Absorption
Spectroscopy (AAS) for arsenic quantification.

e pH meter
Methodology:

o Preparation of Saturated Solution: Add an excess amount of arsenic pentoxide to a known
volume of deionized water in a sealed flask. This ensures that the solution reaches
saturation and undissolved solid remains.

» Equilibration: Place the flask in a constant temperature water bath set to 20°C. Agitate the
mixture using a magnetic stirrer or orbital shaker for a prolonged period (e.g., 24-48 hours) to
ensure equilibrium is reached. The dissolution process for As20s can be slow.[1]

e Phase Separation: After equilibration, cease agitation and allow the undissolved solid to
settle.

» Sample Collection: Carefully withdraw an aliquot of the clear supernatant using a pipette. To
remove any suspended microparticles, immediately filter the sample through a 0.22 pm
syringe filter into a clean, dry container.

» Dilution and Analysis: Accurately weigh the collected aliquot. Perform a series of precise
serial dilutions with deionized water to bring the arsenic concentration within the calibrated
range of the analytical instrument (ICP-MS or AAS).

e Quantification: Analyze the diluted samples to determine the concentration of total arsenic.

» Calculation: Back-calculate the original concentration of arsenic in the saturated solution,
accounting for all dilutions. Convert the arsenic concentration to the equivalent concentration
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of As20s. The solubility is typically expressed in grams of solute per 100 mL of solvent.

Protocol 3.2: Synthesis of Crystalline Arsenic Acid

Arsenic acid is commonly prepared by the oxidation of arsenic trioxide using an oxidizing agent
like nitric acid.[6][9]

Objective: To synthesize crystalline arsenic acid (hemihydrate) from arsenic trioxide.

Materials:

Arsenic Trioxide (As203)

Concentrated Nitric Acid (HNOs)

Glass reaction flask

Heating mantle

Porcelain evaporating dish

Desiccator with a drying agent (e.g., concentrated sulfuric acid)

Methodology:

Reaction: Place arsenic trioxide into a large glass flask. Carefully and in small portions, add
concentrated nitric acid. The reaction produces dinitrogen trioxide as a byproduct and can be
vigorous.[9][10]

o As203 + 2HNOs3 + 2H20 - 2H3AsO4 + N20s3

Evaporation: Gently heat the resulting solution in a porcelain dish to evaporate it to a syrupy
consistency. This step helps to remove excess nitric acid.[11] The temperature should be
controlled (e.g., around 120°C) to avoid decomposition.[11]

Purity Check: The solution should be tested to ensure it is free of unreacted arsenious acid.
If arsenious acid is present, the evaporation step may need to be repeated.[11]
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» Crystallization: Transfer the concentrated syrup to a desiccator containing a strong drying

agent. Allow the solution to cool and crystallize at a low temperature (below 15°C).[11]

e Product: The resulting colorless crystals are the hemihydrate form of arsenic acid

(2H3As0a4-H20).[9][11] Slow crystallization yields larger, well-formed crystals.[11]

Arsenic Acid Synthesis Workflow

1. React As203 > 2. Evaporate solution < If impure 3. Test for residual If pure > 4. Cool & Crystallize 5. Isolate H3AsOa4-0.5H20
with conc. HNOs to a syrup arsenious acid in desiccator crystals

Click to download full resolution via product page

Caption: Workflow for the synthesis of arsenic acid from arsenic trioxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Solubility of Arsenic Pentoxide and the
Formation of Arsenic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b151744#solubility-of-arsenic-pentoxide-in-water-and-
formation-of-arsenic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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